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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis, characterization, and experimental

protocols for dichloro(1,2-diaminocyclohexane)platinum(II), a key intermediate in the production

of the widely used anticancer drug, oxaliplatin. This document provides comprehensive

information for researchers and professionals involved in platinum-based drug development

and chemical synthesis.

Overview and Chemical Properties
Dichloro(1,2-diaminocyclohexane)platinum(II), often abbreviated as PtCl₂(dach), is a platinum

coordination complex. The 1,2-diaminocyclohexane (dach) ligand is a bidentate ligand that

coordinates to the platinum(II) center through its two amino groups. This complex serves as a

crucial precursor in the synthesis of oxaliplatin, where the chloride ligands are replaced by an

oxalate group.

Quantitative Data Summary
The key quantitative data for dichloro(1,2-diaminocyclohexane)platinum(II) are summarized in

the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₆H₁₄Cl₂N₂Pt [1][2]

Molecular Weight 380.17 g/mol [1][3]

Melting Point 280 °C (decomposes) [3]

Appearance Insoluble product

Initial Synthesis Yield Approximately 90%

Yield after Purification 47%

Spectroscopic Data
Infrared (IR) Spectroscopy: The IR spectrum of dichloro(1,2-diaminocyclohexane)platinum(II)

is characterized by vibrational bands corresponding to the Pt-Cl and N-H bonds, as well as

the various vibrations of the diaminocyclohexane ligand. A representative IR spectrum can

be found in the supporting information of related studies.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy is used to confirm

the presence of the 1,2-diaminocyclohexane ligand. The spectrum will show characteristic

signals for the protons of the cyclohexane ring and the amine groups. Due to the complexity

of the cyclohexane ring protons, these signals often appear as a series of multiplets. The

chemical shifts of the amine protons are also a key feature.

Synthesis of Dichloro(1,2-
diaminocyclohexane)platinum(II)
The synthesis of dichloro(1,2-diaminocyclohexane)platinum(II) is typically achieved through the

reaction of potassium tetrachloroplatinite (K₂PtCl₄) with 1,2-diaminocyclohexane.

Chemical Reaction Pathway
The overall chemical reaction for the synthesis is as follows:
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Reactants

Products

K₂[PtCl₄]

→   Dichloro(1,2-diaminocyclohexane)platinum(II)

+   1,2-Diaminocyclohexane

+   2 KCl

Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of PtCl₂(dach).

Detailed Experimental Protocol
This protocol is based on established literature procedures.

Materials:

Potassium tetrachloroplatinite (K₂PtCl₄)

1,2-Diaminocyclohexane (a mixture of isomers or a specific isomer)

Deionized water

Methanol

Dimethylformamide (DMF)

0.1 N Hydrochloric acid (HCl)

Procedure:

Reaction Setup: In a suitable reaction vessel, dissolve potassium tetrachloroplatinite (20

mM) in 75 ml of deionized water.

Addition of Ligand: To the stirred solution of potassium tetrachloroplatinite, add 1,2-

diaminocyclohexane (20 mM).
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Reaction: Stir the reaction mixture at room temperature for three hours. An insoluble

precipitate of dichloro(1,2-diaminocyclohexane)platinum(II) will form.

Isolation of Crude Product: Collect the insoluble product by filtration.

Washing: Wash the filtered product first with deionized water and then with methanol to

remove any unreacted starting materials and soluble impurities.

Drying: Dry the washed product in an oven. The yield of the crude product is typically around

90%.

Purification (Optional): a. Dissolve the crude product in a minimal amount of

dimethylformamide (DMF). b. Filter the solution to remove any insoluble impurities. c. Add

three volumes of methanol or 0.1 N HCl to the filtrate to precipitate the purified product. d.

Collect the purified product by filtration, wash with methanol, and dry. The yield after

purification is approximately 47%.

Experimental Workflow
The following diagram illustrates the step-by-step workflow for the synthesis and purification of

dichloro(1,2-diaminocyclohexane)platinum(II).
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Caption: Workflow for the synthesis and purification of PtCl₂(dach).
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Conclusion
This technical guide provides a comprehensive overview of the synthesis of dichloro(1,2-

diaminocyclohexane)platinum(II). The detailed experimental protocol, along with the

summarized quantitative data and workflow diagrams, offers a valuable resource for

researchers and professionals in the field of medicinal chemistry and drug development. The

successful synthesis of this key intermediate is a critical step in the production of oxaliplatin

and related platinum-based anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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